Cas no 2094250-88-9 (4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one)

• Product Name: 4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one
• CAS No: 2094250-88-9
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 6079585
• PubChem ID: 125427458
• Update Time: 2025-07-25

4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2094250-88-9
• AKOS034693958
• EN300-26623446
• 4-{3-[4-(prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one
• Z911629724
• 4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one

• Inchi： 1S/C18H22N4O4S/c1-2-7-20-9-11-21(12-10-20)18(24)15-4-3-5-16(13-15)27(25,26)22-8-6-19-17(23)14-22/h1,3-5,13H,6-12,14H2,(H,19,23)
• InChI Key： JSBRJGBWZZDXAN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)C(N1CCN(CC#C)CC1)=O)(N1CC(NCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98.4Ų

Additional information on 4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one

Comprehensive Overview of 4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one (CAS No. 2094250-88-9)

The compound 4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one (CAS No. 2094250-88-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a piperazine backbone and a benzenesulfonyl moiety, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its unique binding properties.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. 4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one aligns with this trend, as its structural complexity allows for selective interactions with biological targets. The inclusion of a prop-2-yn-1-yl group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This compound is often discussed in the context of cancer research, neurodegenerative diseases, and autoimmune disorders, reflecting its broad therapeutic potential.

From a synthetic perspective, the preparation of CAS No. 2094250-88-9 involves multi-step organic reactions, including amide coupling and sulfonylation. These processes require meticulous optimization to ensure high yield and purity, which are critical for downstream applications. The compound's solubility profile and stability under physiological conditions are also key considerations for researchers exploring its bioavailability and pharmacokinetics. Given the growing emphasis on green chemistry, efforts are underway to develop more sustainable synthetic routes for this molecule.

The rise of artificial intelligence in drug discovery has further amplified interest in compounds like 4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one. Computational models and machine learning algorithms are increasingly used to predict its binding affinities and optimize its molecular properties. This synergy between experimental and in silico approaches accelerates the identification of lead compounds, reducing time and costs associated with traditional drug development. As a result, CAS No. 2094250-88-9 is frequently referenced in studies leveraging AI-driven chemistry.

Another area of exploration for this compound is its role in proteomics and chemical biology. Its ability to selectively modify proteins or enzymes makes it a valuable tool for probing biological pathways. Researchers are investigating its utility in activity-based protein profiling (ABPP), a technique that identifies active enzymes in complex biological systems. Such applications highlight the compound's versatility beyond traditional therapeutic contexts, underscoring its importance in basic and applied research.

In summary, 4-{3-[4-(Prop-2-yn-1-yl)piperazine-1-carbonyl]benzenesulfonyl}piperazin-2-one (CAS No. 2094250-88-9) represents a fascinating intersection of chemistry, biology, and technology. Its structural features, coupled with its diverse applications, make it a subject of ongoing investigation in both academic and industrial settings. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of biopharmaceutical innovations.